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Compound of Interest

Compound Name: EB-47 dihydrochloride

Cat. No.: B8118154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EB-47 dihydrochloride is a potent and selective inhibitor of Poly(ADP-ribose) polymerase-1

(PARP-1) and also exhibits inhibitory activity against Tankyrase-1 (TNKS-1) and Tankyrase-2

(TNKS-2). PARP-1 is a key enzyme in the cellular response to DNA damage, and its

overactivation, particularly under conditions of oxidative stress, can lead to a form of

programmed cell death known as parthanatos. This process is implicated in the

pathophysiology of various neurological disorders, including ischemic stroke. Tankyrases are

involved in a variety of cellular processes, including the regulation of the Wnt/β-catenin

signaling pathway, which plays a crucial role in neuronal development, neurite outgrowth, and

synapse formation.

These application notes provide a comprehensive overview of the use of EB-47
dihydrochloride in neuroscience research, with a focus on its neuroprotective and neurite

outgrowth-promoting activities. Detailed protocols for in vitro and in vivo studies are provided to

facilitate the investigation of this compound's therapeutic potential.

Quantitative Data
The following tables summarize the key quantitative data for EB-47 dihydrochloride,

facilitating easy comparison of its inhibitory activities.
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Table 1: In Vitro Inhibitory Activity of EB-47 Dihydrochloride

Target Enzyme IC50 Value

PARP-1 45 nM

Tankyrase-1 (TNKS-1) 410 nM

Tankyrase-2 (TNKS-2) 45 nM

PARP-10 1,179 nM[1]

Table 2: In Vivo Neuroprotective Efficacy of EB-47

Animal Model
Administration
Route & Dose

Outcome Reference

Rat model of

ischemia-reperfusion

injury (MCAO)

Intravenous, 10 mg/kg

per hour

Reduction in infarct

volume
[2][1]

Signaling Pathways
The following diagrams illustrate the key signaling pathways modulated by EB-47
dihydrochloride in the context of neuroscience.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8118154?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9027574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9027574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8833351/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8833351/
https://www.benchchem.com/product/b8118154#eb-47-dihydrochloride-for-neuroscience-research-applications
https://www.benchchem.com/product/b8118154#eb-47-dihydrochloride-for-neuroscience-research-applications
https://www.benchchem.com/product/b8118154#eb-47-dihydrochloride-for-neuroscience-research-applications
https://www.benchchem.com/product/b8118154#eb-47-dihydrochloride-for-neuroscience-research-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8118154?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8118154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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